Cas no 916792-63-7 (6-Methoxycarbonylindole-2-Carboxylic Acid Ethyl Ester)

6-Methoxycarbonylindole-2-Carboxylic Acid Ethyl Ester Properties

Names and Identifiers

• 2-ethyl 6-methyl-2,6dicarboxylate 1H-indole
• 2-ethyl 6-methyl ester 1H-Indole-2,6-dicarboxylic acid
• 2-O-ethyl 6-O-methyl 1H-indole-2,6-dicarboxylate
• INDOLE-2,6-DICARBOXYLIC ACID-2-ETHYL ESTER-6-METHYL ESTER
• 2-ethyl6-methyl-2,6dicarboxylate1H-indole
• 916792-63-7
• MFCD03095266
• 6-METHOXYCARBONYLINDOLE-2-CARBOXYLIC ACID ETHYL ESTER
• 2-ethyl 6-methyl 1H-indole-2,6-dicarboxylate
• 2-Ethyl 6-Methyl-2,6-Dicarboxylate 1H-indole
• DTXSID90660591
• 2-ethyl6-methyl1H-indole-2,6-dicarboxylate
• AKOS015898348
• AS-32984
• FT-0730510
• A847115
• J-521531
• Indole-2,6-dicarboxylic acid 2-ethyl ester 6-methyl ester
• +Expand

• MDL： MFCD03095266
• InChIKey： ORMUDDGEORTWGD-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H13NO4/c1-3-18-13(16)11-6-8-4-5-9(12(15)17-2)7-10(8)14-11/h4-7,14H,3H2,1-2H3
• SMILES： CCOC(=O)C1=CC2=C(C=C(C=C2)C(=O)OC)N1

Computed Properties

• Exact Mass: 247.084
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 247.084
• Heavy Atom Count: 18
• Complexity: 331
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 68.4A^2

Experimental Properties

• Boiling Point: 409.8±25.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 201.7±23.2 °C
• Density: 1.3±0.1 g/cm3